Cas no 2229549-12-4 (3,3-difluoro-4,4-dimethylhexan-1-ol)

• Product Name: 3,3-difluoro-4,4-dimethylhexan-1-ol
• CAS No: 2229549-12-4
• MF: C₈H₁₆F₂O
• MW: 166.208849906921
• CID: 5887174
• PubChem ID: 165980715
• Update Time: 2025-06-15

3,3-difluoro-4,4-dimethylhexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-4,4-dimethylhexan-1-ol
• 2229549-12-4
• EN300-1971653

• Inchi： 1S/C8H16F2O/c1-4-7(2,3)8(9,10)5-6-11/h11H,4-6H2,1-3H3
• InChI Key： IUCADQDVXFGAAR-UHFFFAOYSA-N
• SMILES： FC(CCO)(C(C)(C)CC)F

Computed Properties

• Exact Mass: 166.11692145g/mol
• Monoisotopic Mass: 166.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 3,3-difluoro-4,4-dimethylhexan-1-ol

Comprehensive Overview of 3,3-Difluoro-4,4-dimethylhexan-1-ol (CAS No. 2229549-12-4): Properties, Applications, and Industry Insights

3,3-Difluoro-4,4-dimethylhexan-1-ol (CAS No. 2229549-12-4) is a fluorinated organic compound gaining traction in pharmaceutical and specialty chemical industries due to its unique structural features. The presence of difluoro and dimethyl groups enhances its stability and lipophilicity, making it valuable for drug design and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs.

In recent years, the demand for fluorinated compounds like 3,3-Difluoro-4,4-dimethylhexan-1-ol has surged, driven by trends in green chemistry and sustainable synthesis. A 2023 study highlighted its role in reducing metabolic degradation in drug candidates, aligning with the pharmaceutical industry’s focus on longer-acting therapeutics. Its low toxicity profile and compatibility with catalytic reactions further position it as an attractive intermediate for high-value chemicals.

The compound’s physicochemical properties—such as a boiling point of ~210°C and moderate water solubility—enable diverse applications. For instance, it serves as a precursor for surfactants with improved thermal stability, addressing industrial needs for high-performance additives. Additionally, its chiral centers offer opportunities in asymmetric synthesis, a hot topic in API manufacturing (Active Pharmaceutical Ingredients).

From an SEO perspective, users frequently search for "fluorinated alcohol uses" or "CAS 2229549-12-4 suppliers," reflecting commercial interest. Environmental concerns also drive queries like "biodegradable fluorochemicals," where this compound’s partial biodegradability becomes relevant. Analytical methods such as GC-MS and NMR are commonly cited for its characterization, underscoring the need for precise quality control protocols.

Ongoing research explores 3,3-Difluoro-4,4-dimethylhexan-1-ol in polymeric materials, leveraging its fluorine atoms to enhance weather resistance in coatings. This aligns with the broader market shift toward durable materials for automotive and aerospace sectors. Regulatory compliance, particularly REACH and FDA guidelines, remains a critical discussion point for manufacturers.

In summary, 3,3-Difluoro-4,4-dimethylhexan-1-ol (CAS No. 2229549-12-4) exemplifies innovation at the intersection of fluorine chemistry and industrial applications. Its versatility and alignment with sustainability goals ensure continued relevance in scientific and commercial landscapes.